2,4,6-Tribromophenyl acetate
Overview
Description
2,4,6-Tribromophenyl acetate is a chemical compound with the molecular formula C8H5Br3O2 . It is used in various scientific research and development activities .
Molecular Structure Analysis
The molecular structure of this compound consists of a phenyl ring substituted with three bromine atoms and an acetate group . The exact mass of the molecule is 371.78192 g/mol, and the monoisotopic mass is 369.78397 g/mol .Physical and Chemical Properties Analysis
This compound has a molecular weight of 372.84 g/mol . It has a computed XLogP3 value of 3.9, indicating its lipophilicity . It has no hydrogen bond donors and two hydrogen bond acceptors .Scientific Research Applications
Flame Retardant Research
2,4,6-Tribromophenyl acetate derivatives, such as TBE and ATE, are studied for their role as flame retardants. Atmospheric concentrations of these compounds have been measured around the Great Lakes, indicating significant urban effects and environmental presence (Ma, Venier, & Hites, 2012).
Chemical Reactivity Studies
The hydrolysis of derivatives like 2,4,6-trinitrophenyl acetate has been investigated to understand the reactivity correlations with various carboxylic bases and tertiary amines. These studies provide insights into nucleophilic and general-base catalysis mechanisms (Rossi & Nuñez, 1983).
Crystallography and Chemical Structure
Research on the isomerism of related compounds, such as 3-[4-(dimethylamino)phenyl]-2-(2,4,6-tribromophenyl)acrylonitrile, offers insights into their crystal structures and intermolecular interactions. These studies contribute to our understanding of molecular geometry and stability (Tammisetti et al., 2018).
Environmental Chemistry
The degradation of similar chlorinated compounds, like 2,4,6-trichlorophenol, has been studied to understand the role of bacterial communities in environmental remediation. This research is crucial for developing strategies for the biodegradation of halogenated organic compounds (Xu et al., 2018).
Polymer Chemistry
2,4,6-Tribromophenyl derivatives are utilized in synthesizing various polymers. Studies on the synthesis of N-(2,4,6-tribromophenyl)maleimide and its characterization provide valuable information for developing new materials with unique properties (Ping & Kun, 2020).
Organic Chemistry and Synthesis
Investigations into the reduction of tribromophenyl sulfonates and their interactions with mercaptide anions contribute to the field of organic synthesis, especially in understanding reaction mechanisms and product formation (Durkin, Langler, & Morrison, 1988).
Toxicology and Environmental Impact
Studies on the environmental concentrations and toxicology of 2,4,6-tribromophenol, a related compound, highlight the importance of understanding the ecological and health impacts of brominated flame retardants (Koch & Sures, 2018).
Safety and Hazards
Mechanism of Action
Target of Action
2,4,6-Tribromophenyl acetate is a brominated derivative of phenol . It is known that brominated phenols, such as this compound, are commonly used as fungicides and intermediates in the preparation of flame retardants .
Mode of Action
They can disrupt cellular processes by interfering with protein function, altering membrane properties, and affecting signal transduction pathways .
Biochemical Pathways
A study on a similar compound, 2,4,6-tribromophenol, showed that a bacterium, cupriavidus sp, could degrade it via a novel pathway involving consecutive oxidative and hydrolytic debromination reactions . The enzyme HnpAB, a two-component FAD-dependent monooxygenase, was found to transform 2,4,6-tribromophenol via these reactions .
Pharmacokinetics
The compound’s molecular weight is 372836 , which may influence its bioavailability and pharmacokinetic behavior.
Result of Action
Brominated phenols are known to have various effects on biological systems, including cytotoxicity, genotoxicity, and endocrine disruption .
Action Environment
The action of this compound can be influenced by various environmental factors. For instance, a study on the debromination of a similar compound, allyl 2,4,6-tribromophenyl ether, found that the efficiency of the process was affected by the type of co-milling reagent used, the concentration of the reagent, and the rotation speed .
Properties
IUPAC Name |
(2,4,6-tribromophenyl) acetate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5Br3O2/c1-4(12)13-8-6(10)2-5(9)3-7(8)11/h2-3H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SLENHFBXWIEZCY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)OC1=C(C=C(C=C1Br)Br)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5Br3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90908127 | |
Record name | 2,4,6-Tribromophenyl acetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90908127 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
372.84 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
607-95-4, 102932-09-2 | |
Record name | 2,4,6-Tribromophenyl acetate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=607-95-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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Record name | 2,4,6-Tribromophenyl acetate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000607954 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | (2,4,6-Tribromophenyl) acetate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0102932092 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 607-95-4 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=404079 | |
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Record name | 2,4,6-Tribromophenyl acetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90908127 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2,4,6-tribromophenyl acetate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.009.227 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Record name | 2,4,6-TRIBROMOPHENYL ACETATE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/G2USP9ULP6 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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